Cas no 2377609-51-1 (Methylbis[4-(tetramethyl-1,3,2-dioxaborolan-2-yl)benzyl]amine)

• Product Name: Methylbis[4-(tetramethyl-1,3,2-dioxaborolan-2-yl)benzyl]amine
• CAS No: 2377609-51-1
• MF: C₂₇H₃₉B₂NO₄
• MW: 463.2249
• CID: 5086968
• PubChem ID: 74890421
• Update Time: 2026-03-02

Methylbis[4-(tetramethyl-1,3,2-dioxaborolan-2-yl)benzyl]amine Chemical and Physical Properties

Names and Identifiers

• Methylbis[4-(tetramethyl-1,3,2-dioxaborolan-2-yl)benzyl]amine
• N-methyl-1-[4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]-N-[[4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]methyl]methanamine
• N-Methyl-N-(4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzyl)-1-(4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)methanamine
• C27H39B2NO4
• Y2949
• 2377609-51-1
• METHYLBIS({[4-(4,4,5,5-TETRAMETHYL-1,3,2-DIOXABOROLAN-2-YL)PHENYL]METHYL})AMINE
• CS-0177114
• BS-33556
• E82159

• Inchi： 1S/C27H39B2NO4/c1-24(2)25(3,4)32-28(31-24)22-14-10-20(11-15-22)18-30(9)19-21-12-16-23(17-13-21)29-33-26(5,6)27(7,8)34-29/h10-17H,18-19H2,1-9H3
• InChI Key： GIAZDDXGJISFCJ-UHFFFAOYSA-N
• SMILES： O1B(C2C([H])=C([H])C(=C([H])C=2[H])C([H])([H])N(C([H])([H])[H])C([H])([H])C2C([H])=C([H])C(B3OC(C([H])([H])[H])(C([H])([H])[H])C(C([H])([H])[H])(C([H])([H])[H])O3)=C([H])C=2[H])OC(C([H])([H])[H])(C([H])([H])[H])C1(C([H])([H])[H])C([H])([H])[H]

Computed Properties

• Exact Mass: 463.3065191g/mol
• Monoisotopic Mass: 463.3065191g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 34
• Rotatable Bond Count: 6
• Complexity: 607
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 40.2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylmethylamines

Additional information on Methylbis[4-(tetramethyl-1,3,2-dioxaborolan-2-yl)benzyl]amine

Comprehensive Overview of Methylbis[4-(tetramethyl-1,3,2-dioxaborolan-2-yl)benzyl]amine (CAS No. 2377609-51-1)

Methylbis[4-(tetramethyl-1,3,2-dioxaborolan-2-yl)benzyl]amine (CAS No. 2377609-51-1) is a highly specialized boron-containing compound that has garnered significant attention in recent years due to its unique chemical properties and potential applications in organic synthesis, pharmaceutical research, and material science. This compound belongs to the class of dioxaborolane derivatives, which are known for their versatility as cross-coupling reagents and protecting groups in synthetic chemistry. The presence of tetramethyl-1,3,2-dioxaborolane moieties in its structure enhances its stability and reactivity, making it a valuable tool for researchers.

One of the key features of Methylbis[4-(tetramethyl-1,3,2-dioxaborolan-2-yl)benzyl]amine is its ability to participate in Suzuki-Miyaura coupling reactions, a widely used method for forming carbon-carbon bonds. This reaction is pivotal in the synthesis of biaryl compounds, which are foundational structures in many drug molecules and advanced materials. The compound's amine functionality further expands its utility, allowing for additional modifications and derivatizations, which are critical in medicinal chemistry and drug discovery.

In the context of current research trends, Methylbis[4-(tetramethyl-1,3,2-dioxaborolan-2-yl)benzyl]amine aligns with the growing interest in boron chemistry and its applications in catalysis and functional materials. Boron-containing compounds are increasingly being explored for their role in photovoltaic devices, OLEDs, and sensors, owing to their unique electronic properties. Researchers are also investigating this compound's potential in bioimaging and therapeutics, as boron-based agents have shown promise in targeted drug delivery and cancer treatment.

The synthesis and handling of Methylbis[4-(tetramethyl-1,3,2-dioxaborolan-2-yl)benzyl]amine require careful consideration of its chemical stability and reactivity. Proper storage conditions, such as protection from moisture and oxygen, are essential to maintain its integrity. Additionally, its use in laboratory settings demands adherence to standard safety protocols, including the use of gloves and eye protection, to ensure safe handling.

From an industrial perspective, the demand for Methylbis[4-(tetramethyl-1,3,2-dioxaborolan-2-yl)benzyl]amine is expected to rise, driven by its applications in high-performance materials and specialty chemicals. Companies involved in the production of electronic materials and pharmaceutical intermediates are particularly interested in this compound, as it offers a competitive edge in developing innovative products. Its compatibility with green chemistry principles, such as reduced waste and energy efficiency, further enhances its appeal in sustainable manufacturing.

In summary, Methylbis[4-(tetramethyl-1,3,2-dioxaborolan-2-yl)benzyl]amine (CAS No. 2377609-51-1) represents a cutting-edge boron-based compound with broad applications across multiple scientific disciplines. Its role in organic synthesis, material science, and pharmaceutical research underscores its importance in advancing modern chemistry. As research continues to uncover new possibilities for this compound, it is poised to play a pivotal role in the development of next-generation technologies and therapeutics.